Cas no 951393-86-5 (3-Azabicyclo[3.2.1]octan-8-amine)

• Product Name: 3-Azabicyclo[3.2.1]octan-8-amine
• CAS No: 951393-86-5
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• CID: 5791741
• PubChem ID: 18540942
• Update Time: 2025-06-14

3-Azabicyclo[3.2.1]octan-8-amine Chemical and Physical Properties

Names and Identifiers

• 3-azabicyclo[3.2.1]octan-8-amine
• SCHEMBL3301606
• 951393-86-5
• AKOS006347949
• SFKAYSQAVXEORK-UHFFFAOYSA-N
• EN300-6934362
• 3-Azabicyclo[3.2.1]octan-8-amine

• Inchi： 1S/C7H14N2/c8-7-5-1-2-6(7)4-9-3-5/h5-7,9H,1-4,8H2
• InChI Key： SFKAYSQAVXEORK-UHFFFAOYSA-N
• SMILES： C12C(N)C(CC1)CNC2

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 204.8±8.0 °C(Predicted)
• pka: 11.03±0.40(Predicted)

Additional information on 3-Azabicyclo[3.2.1]octan-8-amine

Comprehensive Overview of 3-Azabicyclo[3.2.1]octan-8-amine (CAS No. 951393-86-5): Properties, Applications, and Research Insights

3-Azabicyclo[3.2.1]octan-8-amine (CAS No. 951393-86-5) is a bicyclic organic compound featuring a unique azabicyclo scaffold, which has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of bridged nitrogen-containing heterocycles, a structural motif prevalent in bioactive molecules. Its rigid bicyclic framework and amine functionality make it a versatile intermediate for drug discovery, particularly in the design of CNS-targeting therapeutics and enzyme inhibitors.

The growing interest in 3-Azabicyclo[3.2.1]octan-8-amine is reflected in its applications across medicinal chemistry and material science. Researchers are exploring its potential as a building block for novel APIs (Active Pharmaceutical Ingredients), especially in the development of neurological disorder treatments. Its structural similarity to tropane alkaloids has also sparked investigations into its bioactivity profiles, with studies suggesting interactions with neurotransmitter receptors.

From a synthetic perspective, CAS No. 951393-86-5 presents intriguing challenges and opportunities. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this scaffold, addressing the demand for chiral amine derivatives in drug development. The compound's stereochemical complexity is particularly valuable for creating enantioselective catalysts and ligands used in asymmetric transformations.

In the context of green chemistry, 3-Azabicyclo[3.2.1]octan-8-amine has been studied for its potential in sustainable synthesis. Researchers are optimizing atom-economical protocols to reduce waste generation during its production. This aligns with the pharmaceutical industry's push toward eco-friendly manufacturing, a topic dominating discussions at recent ACS (American Chemical Society) conferences.

The compound's physicochemical properties—including its logP value, water solubility, and pKa—have been meticulously characterized to support ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions. These data are critical for computational chemists leveraging AI-driven drug design platforms, where molecular descriptors of 951393-86-5 are used to train predictive models for blood-brain barrier permeability.

Emerging trends highlight the role of 3-Azabicyclo[3.2.1]octan-8-amine in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. Its conformationally constrained amine serves as an ideal linker for bifunctional molecules, addressing the undruggable targets challenge in oncology. This application has been widely discussed in Nature Reviews Drug Discovery, reflecting its relevance to current biopharma R&D priorities.

Analytical methodologies for 951393-86-5 have evolved with advancements in HPLC-MS and NMR spectroscopy, enabling precise quantification in complex matrices. These techniques are essential for quality control in GMP-compliant production, a key concern for CDMOs (Contract Development and Manufacturing Organizations) serving the global pharmaceutical supply chain.

In material science, derivatives of 3-Azabicyclo[3.2.1]octan-8-amine exhibit promise for supramolecular assemblies due to their hydrogen-bonding motifs. Recent patents describe their incorporation into functional polymers with stimuli-responsive properties, aligning with the surge in smart material innovations for drug delivery systems and sensors.

The safety profile of CAS No. 951393-86-5 has been documented in accordance with REACH regulations, with studies confirming its stability under standard storage conditions. This regulatory compliance ensures its suitability for global pharmaceutical supply chains, a critical factor given increasing FDA and EMA scrutiny on starting material traceability.

Future research directions for 3-Azabicyclo[3.2.1]octan-8-amine include exploring its metabolite pathways and expanding its utility in bioconjugation chemistry. With the rise of ADC (Antibody-Drug Conjugate) therapeutics, its amine reactivity positions it as a candidate for payload-linker design, a hot topic in oncology drug development forums.